Cas no 139539-63-2 (4,6-Dimethoxypyrimidine-2-carbonitrile)

4,6-Dimethoxypyrimidine-2-carbonitrile structure

139539-63-2 structure

Product Name:4,6-Dimethoxypyrimidine-2-carbonitrile

CAS No:139539-63-2

MF:C₇H₇N₃O₂

MW:165.149380922318

CID:902824

PubChem ID:21466113

Update Time:2025-04-19

4,6-Dimethoxypyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4,6-Dimethoxypyrimidine-2-carbonitrile
- 2-Cyano-4,6-dimethoxy-pyrimidine
- 2-Cyano-4,6-dimethoxypyrimidine
- AG-D-79638
- CTK4C1849
- OR0831
- SureCN8810529
- BDBM496398
- DTXSID70614310
- 2-Pyrimidinecarbonitrile, 4,6-dimethoxy-
- AKOS022180893
- MFCD04972587
- SY097423
- CS-0051094
- 139539-63-2
- SB56594
- AAR-RCN-748c104b-1
- PS-8741
- SCHEMBL8810529
- P16058
- 4,6-Dimethoxypyrimidine-2-carbonitrile 98%
- Inchi： 1S/C7H7N3O2/c1-11-6-3-7(12-2)10-5(4-8)9-6/h3H,1-2H3
- InChI Key： JKBOPKHTARFXNE-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(N=C(C#N)N=1)OC

Computed Properties

Exact Mass: 165.05391
Monoisotopic Mass: 165.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 68Å²

Experimental Properties

Density: 1.26
Boiling Point: 339.9°C at 760 mmHg
Flash Point: 159.4°C
Refractive Index: 1.518
PSA: 68.03

4,6-Dimethoxypyrimidine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM337234-5g	4,6-Dimethoxypyrimidine-2-carbonitrile	139539-63-2	95%+	5g	$346	2021-08-18
TRC	B428253-50mg	4,6-Dimethoxypyrimidine-2-carbonitrile	139539-63-2		50mg	$ 50.00	2022-06-07
TRC	B428253-100mg	4,6-Dimethoxypyrimidine-2-carbonitrile	139539-63-2		100mg	$ 65.00	2022-06-07
TRC	B428253-500mg	4,6-Dimethoxypyrimidine-2-carbonitrile	139539-63-2		500mg	$ 80.00	2022-06-07
Apollo Scientific	OR0831-1g	4,6-Dimethoxypyrimidine-2-carbonitrile	139539-63-2	98%	1g	£75.00	2025-02-19
Apollo Scientific	OR0831-5g	4,6-Dimethoxypyrimidine-2-carbonitrile	139539-63-2	98%	5g	£298.00	2025-02-19
Apollo Scientific	OR0831-10g	4,6-Dimethoxypyrimidine-2-carbonitrile	139539-63-2	98%	10g	£496.00	2025-02-19
Alichem	A089007738-10g	2-Cyano-4,6-dimethoxy-pyrimidine	139539-63-2	95%	10g	$940.00	2022-04-02
Alichem	A089007738-50g	2-Cyano-4,6-dimethoxy-pyrimidine	139539-63-2	95%	50g	$1,790.00	2022-04-02
Chemenu	CM337234-1g	4,6-Dimethoxypyrimidine-2-carbonitrile	139539-63-2	95%+	1g	$166	2022-09-03

4,6-Dimethoxypyrimidine-2-carbonitrile Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

139539-63-2 (4,6-Dimethoxypyrimidine-2-carbonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海嵘奥生物技术有限公司

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd